Cas no 157769-08-9 (1H-Pyrrole-1-acetic acid, 3-benzoyl-, ethyl ester)

1H-Pyrrole-1-acetic acid, 3-benzoyl-, ethyl ester structure
157769-08-9 structure
Product name:1H-Pyrrole-1-acetic acid, 3-benzoyl-, ethyl ester
CAS No:157769-08-9
MF:C15H15NO3
MW:257.284504175186
CID:1335090
PubChem ID:71354018

1H-Pyrrole-1-acetic acid, 3-benzoyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-1-acetic acid, 3-benzoyl-, ethyl ester
    • ethyl 2-(3-benzoylpyrrol-1-yl)acetate
    • 157769-08-9
    • DTXSID10778728
    • Ethyl (3-benzoyl-1H-pyrrol-1-yl)acetate
    • Inchi: InChI=1S/C15H15NO3/c1-2-19-14(17)11-16-9-8-13(10-16)15(18)12-6-4-3-5-7-12/h3-10H,2,11H2,1H3
    • InChI Key: VUYNCTKOPBIXST-UHFFFAOYSA-N
    • SMILES: CCOC(=O)CN1C=CC(=C1)C(=O)C2=CC=CC=C2

Computed Properties

  • Exact Mass: 257.10525
  • Monoisotopic Mass: 257.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.3Ų
  • XLogP3: 2.4

Experimental Properties

  • PSA: 48.3

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